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Compound of Interest

Compound Name: Thiazole-5-carboxylic acid

Cat. No.: B084310 Get Quote

Essential Safety and Handling Guide for Thiazole-5-
carboxylic Acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational plans, and disposal

information for handling Thiazole-5-carboxylic acid. Adherence to these procedures is critical

for ensuring a safe laboratory environment.

Thiazole-5-carboxylic acid is a chemical compound that requires careful handling due to its

potential health hazards. It is known to cause skin irritation, serious eye irritation, and may

cause respiratory irritation.[1][2][3] Proper personal protective equipment (PPE) and handling

procedures are mandatory to minimize exposure risks.

Hazard Identification and Personal Protective Equipment
The primary hazards associated with Thiazole-5-carboxylic acid are skin and eye irritation.[1]

[2][3][4] It is classified as a skin irritant (Category 2) and a serious eye irritant (Category 2).[4]

Some sources also indicate that it may cause respiratory irritation.[2][3] Therefore, a

comprehensive PPE strategy is essential.
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Hazard GHS Classification
Required Personal

Protective Equipment (PPE)

Skin Irritation Skin Irrit. 2[2]

Chemical-resistant gloves

(e.g., nitrile, neoprene), lab

coat, protective clothing.[1][5]

Eye Irritation Eye Irrit. 2[2]

Safety glasses with side

shields or chemical splash

goggles. A face shield is

recommended when there is a

risk of splashing.[1][5][6][7]

Respiratory Irritation
STOT SE 3 (May cause

respiratory irritation)[2][3]

Use in a well-ventilated area or

in a chemical fume hood. If

dust is generated, a dust

respirator is required.[1][8]

Operational Plan for Safe Handling
A systematic approach to handling Thiazole-5-carboxylic acid, from receipt to disposal, is

crucial for safety.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store in a cool, dry, and dark place in a tightly closed container.[1]

Store under an inert gas atmosphere.[1]

Store away from incompatible materials such as strong oxidizing agents, strong bases,

amines, and strong reducing agents.[9]

Do not store corrosive chemicals above eye level.[6]

2. Handling and Use:
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All handling should be performed in a well-ventilated area, preferably within a chemical fume

hood to minimize inhalation exposure.[1][6][8]

Wear all required PPE as specified in the table above.

Avoid generating dust.

Wash hands and face thoroughly after handling.[1][3][4]

Ensure an eyewash station and emergency shower are readily accessible.[6][7]

3. Spill Management:

In case of a spill, evacuate the area.

For small spills, carefully sweep up the solid material, avoiding dust generation, and place it

in a designated waste container.

Use appropriate spill cleanup material for neutralization, such as sodium bicarbonate for

acids.

Ventilate the area and wash the spill site after material pickup is complete.

4. First Aid Measures:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids. If eye irritation persists, get medical advice/attention.[1][4]

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes. If

skin irritation occurs, get medical advice/attention. Remove and wash contaminated clothing

before reuse.[1][3][4]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Call a physician if you feel unwell.[3]

Ingestion: Rinse mouth with water. Do NOT induce vomiting. Call a physician or poison

control center immediately.
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Disposal Plan
Dispose of Thiazole-5-carboxylic acid and its containers in accordance with local, state, and

federal regulations. It should be disposed of as hazardous waste. Contact a licensed

professional waste disposal service to dispose of this material. Do not allow the chemical to

enter drains.[3]

Workflow for Safe Handling of Thiazole-5-carboxylic
Acid
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Caption: Workflow for the safe handling of Thiazole-5-carboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. tcichemicals.com [tcichemicals.com]

2. Thiazole-5-carboxylic acid | C4H3NO2S | CID 84494 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. sigmaaldrich.com [sigmaaldrich.com]

4. fishersci.com [fishersci.com]

5. oshatrainingschool.com [oshatrainingschool.com]

6. 8.9 Corrosives | Environment, Health and Safety [ehs.cornell.edu]

7. Managing Corrosive Substances: Safety Protocols for Businesses [denios.ca]

8. safeti.com [safeti.com]

9. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Personal protective equipment for handling Thiazole-5-
carboxylic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b084310#personal-protective-equipment-for-handling-
thiazole-5-carboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b084310?utm_src=pdf-custom-synthesis
https://www.tcichemicals.com/BE/en/sds/T2495_EU_6N.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Thiazole-5-carboxylic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/Thiazole-5-carboxylic-acid
https://www.sigmaaldrich.com/US/en/sds/sial/390062
https://www.fishersci.com/store/msds?partNumber=AC454540010&productDescription=5-THIAZOLECARBOXYLIC+ACI+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.oshatrainingschool.com/blog/corrosive-safety
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/chapter-8-chemical-hazards/89-corrosives
https://www.denios.ca/resources/denios-magazine/navigating-corrosive-substances
https://safeti.com/corrosives-safety-precautions-for-corrosive-substances/
https://www.fishersci.com/store/msds?partNumber=CC09501DA&productDescription=1%2C3-THIAZOLE-2-CARBOXYLI+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.benchchem.com/product/b084310#personal-protective-equipment-for-handling-thiazole-5-carboxylic-acid
https://www.benchchem.com/product/b084310#personal-protective-equipment-for-handling-thiazole-5-carboxylic-acid
https://www.benchchem.com/product/b084310#personal-protective-equipment-for-handling-thiazole-5-carboxylic-acid
https://www.benchchem.com/product/b084310#personal-protective-equipment-for-handling-thiazole-5-carboxylic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b084310?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084310?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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